Cas no 1314396-50-3 (Benzonitrile, 3-[3-(hydroxymethyl)-4-oxo-1(4H)-pyridazinyl]-)

• Product Name: Benzonitrile, 3-[3-(hydroxymethyl)-4-oxo-1(4H)-pyridazinyl]-
• CAS No: 1314396-50-3
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 2122480
• Update Time: 2023-08-04

Benzonitrile, 3-[3-(hydroxymethyl)-4-oxo-1(4H)-pyridazinyl]- Chemical and Physical Properties

Names and Identifiers

• 3-(3-(hydroxymethyl)-4-oxopyridazin-1(4H)-yl)benzonitrile
• Benzonitrile,3-[3-(hydroxymethyl)-4-oxo-1(4H)-pyridazinyl]-
• Benzonitrile, 3-[3-(hydroxymethyl)-4-oxo-1(4H)-pyridazinyl]-

• Inchi： 1S/C12H9N3O2/c13-7-9-2-1-3-10(6-9)15-5-4-12(17)11(8-16)14-15/h1-6,16H,8H2
• InChI Key： WWFWMAKTVTZDCJ-UHFFFAOYSA-N
• SMILES： OCC1C(C=CN(C2C=CC=C(C#N)C=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 419
• Topological Polar Surface Area: 76.7